4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H20N4/c1-2-4-18-13-16(5-6-17(18)3-1)14-22-9-11-23(12-10-22)19-7-8-20-15-21-19/h1-8,13,15H,9-12,14H2
• InChI Key: LWXWKPAZKMJLBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)C4=NC=NC=C4
• Molecular Formula: C19H20N4
• Molecular Weight: 304.4 g/mol

Description

“4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidine” is a compound that has been studied in the context of its inhibitory effects on Equilibrative Nucleoside Transporters (ENTs). ENTs play a crucial role in nucleotide synthesis, regulation of adenosine function, and chemotherapy.

Molecular Structure Analysis

The molecular structure of “4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidine” is complex. It includes a naphthalene moiety, a piperazine ring, and a pyrimidine ring. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring was found to be essential for the inhibitory effects on ENT1 and ENT2.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have explored the anticancer activities of related compounds. .
• Enzyme Inhibition : Aminophosphonates, structurally related to this compound, are known as peptide enzyme inhibitors. .

Chemical Biology and Bioconjugation

• Click Chemistry : The synthesis of 4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidine involves copper(I)-catalyzed alkyne–azide cycloaddition (CuAAC). .

Nucleoside Transporter Inhibition

• ENT2 Inhibitor : The compound 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) selectively inhibits nucleoside transporters (ENT2) more than ENT1. .

Pharmacology and Chelation

• Chelating Agents : Due to their hydrogen acceptor and donor functions, aminophosphonates (related compounds) can act as chelating agents. .

Antiviral Research

• .

Mechanism of Action

Target of Action

The primary target of 4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidine is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis and regulation of adenosine function . The compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . This inhibition results in changes in the uptake of nucleosides, which are essential components of nucleotides and thus crucial for DNA and RNA synthesis .

Biochemical Pathways

The affected pathway is the nucleoside transport pathway. By inhibiting ENTs, the compound disrupts the normal transport of nucleosides across the cell membrane . This can have downstream effects on nucleotide synthesis and adenosine function, potentially impacting various cellular processes.

Pharmacokinetics

The compound’s interaction with ents suggests it can cross cell membranes

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the disruption of nucleoside transport, which can impact nucleotide synthesis and adenosine function . This could potentially affect a variety of cellular processes, given the fundamental role of nucleotides in cell biology.

Future Directions

The future research directions could involve further modification of the chemical structure of “4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}pyrimidine” to develop even better ENT2-selective inhibitors of potential clinical, physiological, and pharmacological importance. Additionally, more studies are needed to fully understand the physical and chemical properties, safety, and hazards of this compound.